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Compound of Interest

Compound Name: Deethylatrazine

Cat. No.: B013485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Deethylatrazine (DEA), a primary degradation product of the widely used herbicide atrazine, is

a prevalent contaminant in aquatic environments. Its persistence and potential for biological

effects necessitate a thorough understanding of its toxicological impact on aquatic life. This

technical guide provides a comprehensive overview of the current knowledge on the

toxicological effects of deethylatrazine on a range of aquatic organisms, with a focus on

quantitative toxicity data, experimental methodologies, and molecular mechanisms of action.

Quantitative Toxicity Data
The acute and chronic toxicity of deethylatrazine has been evaluated in several aquatic

species. In general, the toxicity of atrazine metabolites is ranked as atrazine > deethylatrazine
(DEA) > deisopropylatrazine (DIA).[1][2] The following tables summarize the available

quantitative data for various aquatic organisms.
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Organism Species Endpoint Duration Value (µg/L) Reference

Algae

Pseudokirchn

eriella

subcapitata

IC50 96 hours >1,500 [1]

Algae
Chlorella

fusca

EC50 (growth

rate

inhibition)

96 hours 821 [3]

Amphipod
Hyalella

azteca
LC50 96 hours >3,000 [1]

Amphipod Diporeia spp. LC50 96 hours >3,000 [1]

*IC50: The concentration of a substance that causes a 50% inhibition of a biological response.

*EC50: The concentration of a substance that produces a 50% response of a particular

endpoint after a specific exposure time. *LC50: The concentration of a substance that is lethal

to 50% of a test population.
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Organism Species Endpoint Duration Value (µg/L) Reference

Amphipod Diporeia spp.
Chronic

Toxicity
21 days

Several

orders of

magnitude

more

sensitive than

H. azteca

[1][2]

Amphipod
Hyalella

azteca

Chronic

Toxicity (Sex

Ratio)

21 days No alteration [1][2]

Crustacean
Daphnia

magna

Chronic

Toxicity

(reproduction

)

-

Negative

effect on the

number of

juveniles and

clutches

[4]

Aquatic Plant Lemna minor

Chronic

Toxicity

(growth)

-

Pronounced

negative

effect

[4]

NOEC (No Observed Effect Concentration) and LOEC (Lowest Observed Effect Concentration)

values for deethylatrazine are not extensively reported in the reviewed literature.

Experimental Protocols
The following sections detail standardized methodologies for key toxicological experiments with

deethylatrazine.

Algal Growth Inhibition Test (e.g., Pseudokirchneriella
subcapitata)
This test evaluates the effects of a substance on the growth of freshwater microalgae.

Test Organism:Pseudokirchneriella subcapitata in the exponential growth phase.

Test Duration: 96 hours.
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Test Vessels: Sterile flasks or multi-well plates.

Culture Medium: A suitable nutrient-rich medium, such as the OECD 201 medium.

Test Concentrations: A geometric series of at least five concentrations of deethylatrazine
and a control. A solvent control is included if a solvent is used to dissolve the test substance.

Replicates: At least three replicates per concentration.

Test Conditions:

Temperature: 21-24°C.

Light: Continuous, uniform illumination.

pH: Maintained between 6.0 and 9.0.

Endpoint Measurement: Algal growth is determined by measuring cell density, biovolume, or

a surrogate such as chlorophyll fluorescence at the beginning and end of the test.

Data Analysis: The 96-hour IC50 or EC50 for growth rate inhibition is calculated using a

suitable statistical method (e.g., probit analysis).

Acute Amphipod Toxicity Test (e.g., Hyalella azteca)
This test assesses the acute toxicity of a substance to freshwater amphipods.

Test Organism: Juvenile Hyalella azteca (7-14 days old).

Test Duration: 96 hours.

Test Vessels: Glass beakers containing sediment and overlying water.

Test Concentrations: A geometric series of at least five concentrations of deethylatrazine
and a control.

Replicates: At least three replicates per concentration, with 10 organisms per replicate.

Test Conditions:
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Temperature: 23 ± 1°C.

Light: 16-hour light: 8-hour dark cycle.

Water: Reconstituted hard water is often used.

Endpoint Measurement: Mortality is the primary endpoint, recorded at 24, 48, 72, and 96

hours.

Data Analysis: The 96-hour LC50 is calculated using a suitable statistical method.

Chronic Daphnid Reproduction Test (e.g., Daphnia
magna)
This test evaluates the effects of a substance on the reproduction of the freshwater invertebrate

Daphnia magna.

Test Organism: Neonate Daphnia magna (<24 hours old).

Test Duration: 21 days.

Test Vessels: Glass beakers.

Test Concentrations: A geometric series of at least five concentrations of deethylatrazine
and a control.

Replicates: At least 10 replicates per concentration, with one daphnid per replicate.

Test Conditions:

Temperature: 20 ± 2°C.

Light: 16-hour light: 8-hour dark cycle.

Feeding: Fed daily with a suitable algal food source.

Water Renewal: Test solutions are renewed at least three times a week.
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Endpoint Measurement: The primary endpoints are survival of the parent animals and the

total number of living offspring produced per parent animal.

Data Analysis: The NOEC and LOEC for reproduction are determined by statistical

comparison of the treatment groups to the control. The ECx for reproduction can also be

calculated.

Signaling Pathways and Mechanisms of Toxicity
While specific research on the signaling pathways affected by deethylatrazine in aquatic

organisms is limited, its structural similarity to atrazine suggests a comparable mechanism of

action. Atrazine is a known endocrine-disrupting chemical, and its effects on the hypothalamic-

pituitary-gonadal (HPG) axis in fish and on photosynthesis in algae are well-documented. The

following diagrams illustrate the presumed signaling pathways impacted by deethylatrazine,

extrapolated from the known effects of atrazine.

Endocrine Disruption in Fish
Deethylatrazine, like atrazine, is presumed to disrupt the endocrine system in fish, primarily by

affecting the HPG axis, which regulates reproduction. One of the proposed mechanisms

involves the dysregulation of gonadotropin-releasing hormone (GnRH) signaling.
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Caption: Presumed endocrine disruption by DEA in fish via the HPG axis.

Inhibition of Photosynthesis in Algae
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Herbicides of the triazine family, including atrazine and its metabolites, are known to inhibit

photosynthesis in algae and plants by blocking the electron transport chain in Photosystem II

(PSII).
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Caption: Mechanism of photosynthesis inhibition by DEA in algae.

Summary and Conclusion
Deethylatrazine is a biologically active metabolite of atrazine that poses a toxicological risk to

aquatic organisms. The available data indicate that while it is generally less toxic than its parent

compound, it can still elicit adverse effects, particularly under chronic exposure conditions.

Algae appear to be a sensitive group, with effects on photosynthesis being a primary

mechanism of toxicity. In vertebrates such as fish, deethylatrazine is presumed to act as an

endocrine disruptor, interfering with the hypothalamic-pituitary-gonadal axis and potentially

leading to reproductive impairments.

Further research is required to establish a more comprehensive toxicological database for

deethylatrazine, including chronic toxicity data for a wider range of aquatic species,

particularly fish and invertebrates. Elucidating the specific signaling pathways affected by

deethylatrazine, independent of atrazine, is also crucial for a more accurate risk assessment.
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The methodologies and information presented in this guide provide a framework for

researchers and professionals to advance our understanding of the environmental risks

associated with this prevalent atrazine metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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